molecular formula C14H20OSi B8367173 ((4-(2-Methoxyethyl)phenyl)ethynyl)trimethylsilane

((4-(2-Methoxyethyl)phenyl)ethynyl)trimethylsilane

Cat. No.: B8367173
M. Wt: 232.39 g/mol
InChI Key: LROLCLLVCOJPAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

((4-(2-Methoxyethyl)phenyl)ethynyl)trimethylsilane is a useful research compound. Its molecular formula is C14H20OSi and its molecular weight is 232.39 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H20OSi

Molecular Weight

232.39 g/mol

IUPAC Name

2-[4-(2-methoxyethyl)phenyl]ethynyl-trimethylsilane

InChI

InChI=1S/C14H20OSi/c1-15-11-9-13-5-7-14(8-6-13)10-12-16(2,3)4/h5-8H,9,11H2,1-4H3

InChI Key

LROLCLLVCOJPAP-UHFFFAOYSA-N

Canonical SMILES

COCCC1=CC=C(C=C1)C#C[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethynyltrimethylsilane (3.42 g, 34.9 mmol) was added via syringe to a mixture of 1-bromo-4-(2-methoxyethyl)benzene (5 g, 23.25 mmol), bis(triphenylphosphine)palladium dichloride (0.326 g, 0.465 mmol), triphenylphosphine (0.305 g, 1.162 mmol) and copper(I) iodide (0.089 g, 0.465 mmol) in piperidine (25 mL). The mixture was heated to 100° C. for 1 h under a nitrogen atmosphere, then cooled and concentrated under vacuum. The residue was taken up in ethyl acetate (70 mL), filtered and concentrated to give the crude product that was then purified by flash chromatography on silica gel (ISCO 120 g column, 0-20% ethyl acetate in n-heptane as the eluent). Product (4.36 g) was obtained as a brown oil (MS: (M+H)+=233.3).
Quantity
3.42 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
0.326 g
Type
catalyst
Reaction Step One
Name
copper(I) iodide
Quantity
0.089 g
Type
catalyst
Reaction Step One
Quantity
0.305 g
Type
catalyst
Reaction Step One

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